Cas no 132605-14-2 (ethyl 4-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 4-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 132605-14-2
• MF: C₁₉H₂₂N₂O₂S₂
• MW: 374.520182132721
• MDL: MFCD01663564
• CID: 1235505
• PubChem ID: 3076852
• Update Time: 2025-06-12

ethyl 4-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-4-methyl-2-[[(phenylamino)thioxomethyl]amino]-, ethyl ester
• ethyl 4-methyl-2-(phenylcarbamothioylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Benzo(b)thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-4-methyl-2-(((phenylamino)thioxomethyl)amino)-, ethyl ester
• 132605-14-2
• AKOS003594395
• ethyl 2-[(anilinocarbothioyl)amino]-4-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• BRN 4205291
• CHEMBL4781097
• MFCD01663564
• ZINC00986067
• BDBM50565641
• AKOS022060744
• STK283417
• ZINC00986066
• DTXSID50927738
• AJ-292/40862436
• N-[3-(Ethoxycarbonyl)-4-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-N'-phenylcarbamimidothioic acid

• MDL： MFCD01663564
• Inchi： 1S/C19H22N2O2S2/c1-3-23-18(22)16-15-12(2)8-7-11-14(15)25-17(16)21-19(24)20-13-9-5-4-6-10-13/h4-6,9-10,12H,3,7-8,11H2,1-2H3,(H2,20,21,24)
• InChI Key： YBRGMZYLLPQNSO-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCCC2C)NC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 374.11246
• Monoisotopic Mass: 374.11227030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 50.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on ethyl 4-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Professional Introduction to Ethyl 4-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 132605-14-2)

Ethyl 4-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 132605-14-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiophene class, a heterocyclic structure known for its broad range of biological activities and potential therapeutic applications. The unique molecular architecture of this compound, featuring a carboxylate ester group and a substituted phenylcarbamothioyl moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The benzothiophene core is a key pharmacophore in many bioactive molecules, exhibiting properties that make it suitable for interactions with biological targets such as enzymes and receptors. In particular, the presence of the phenylcarbamothioyl group introduces a sulfur-rich moiety that can enhance binding affinity and selectivity. This feature is particularly relevant in the design of novel therapeutic agents targeting neurological disorders, cancer, and inflammatory conditions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have demonstrated that the Ethyl 4-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate can modulate the activity of enzymes involved in metabolic pathways and signal transduction. These findings align with emerging research indicating that benzothiophene derivatives possess the potential to serve as scaffolds for next-generation drugs.

In vitro studies have highlighted the compound's ability to interact with various biological systems. For instance, research has shown that it can inhibit the activity of certain kinases associated with cancer progression. The mechanism of action appears to involve the disruption of aberrant signaling pathways that are critical for tumor growth and survival. This observation underscores the therapeutic potential of this compound as an anti-cancer agent.

The structural features of Ethyl 4-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate also make it an attractive candidate for further derivatization. Chemists have been exploring various synthetic strategies to modify its core structure while retaining or enhancing its biological activity. These efforts aim to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. Sulfur atoms are known to participate in diverse chemical reactions and biological processes, making them valuable components in drug design. The phenylcarbamothioyl group in this compound exemplifies how sulfur can be leveraged to create bioactive molecules with tailored properties. This moiety has been shown to enhance binding interactions by forming hydrogen bonds and participating in hydrophobic effects.

Current research is also exploring the potential applications of Ethyl 4-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in treating neurological disorders. Preliminary studies suggest that it may interact with neurotransmitter receptors and modulate synaptic transmission. These findings are particularly exciting given the increasing recognition of benzothiophene derivatives as candidates for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies on its biological effects. The ability to produce this compound reliably is crucial for advancing its development into a clinical candidate.

The pharmacological profile of Ethyl 4-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is still being elucidated through ongoing research efforts. However, preliminary data suggest that it exhibits promising activities across multiple therapeutic areas. These include anti-inflammatory effects, which could make it useful in treating chronic inflammatory conditions such as rheumatoid arthritis.

The future direction of research on this compound will likely involve both in vitro and in vivo studies to validate its therapeutic potential further. Animal models will be essential for assessing its safety profile and efficacy in vivo before human clinical trials can be considered. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion, Ethyl 4-methyl-2-[(phenylcarbamothioyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 132605-14-2) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure positions it as a versatile scaffold for developing novel therapeutic agents with applications ranging from oncology to neurology. Continued research efforts are expected to uncover new insights into its biological activities and mechanisms of action.